Cas no 863458-12-2 (3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863458-12-2
• MF: C₁₉H₁₆FN₅S
• MW: 365.427245140076
• CID: 6098484
• PubChem ID: 18554394
• Update Time: 2025-10-24

3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3triazolo4,5-dpyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-[(4-fluorophenyl)methyl]-7-[(1-phenylethyl)thio]-
• 3-[(4-fluorophenyl)methyl]-7-[(1-phenylethyl)sulfanyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3-(4-fluorobenzyl)-7-((1-phenylethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• AKOS024596277
• 863458-12-2
• 3-[(4-fluorophenyl)methyl]-7-(1-phenylethylsulfanyl)triazolo[4,5-d]pyrimidine
• F0682-0297

• Inchi： 1S/C19H16FN5S/c1-13(15-5-3-2-4-6-15)26-19-17-18(21-12-22-19)25(24-23-17)11-14-7-9-16(20)10-8-14/h2-10,12-13H,11H2,1H3
• InChI Key： CCXJXCSAOIBVSR-UHFFFAOYSA-N
• SMILES： C1=NC(SC(C2=CC=CC=C2)C)=C2N=NN(CC3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 365.11104487g/mol
• Monoisotopic Mass: 365.11104487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 564.2±50.0 °C(Predicted)
• pka: 1.40±0.30(Predicted)

Additional information on 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 3-(4-Fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 863458-12-2)

3-(4-Fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine, with the CAS number 863458-12-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 4-fluorophenyl and 1-phenylethyl substituents, contribute to its distinct pharmacological properties.

The synthesis of 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine typically involves multi-step reactions, leveraging advanced synthetic methodologies to achieve high yields and purity. Recent advancements in organic synthesis have enabled researchers to optimize these processes, making the compound more accessible for further studies. The key steps often include the formation of the triazolopyrimidine core through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by the introduction of the specific substituents.

In terms of biological activity, 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its ability to modulate kinases and G protein-coupled receptors (GPCRs), which are important targets in drug discovery for conditions such as cancer and neurological disorders.

The pharmacokinetic properties of 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine have also been investigated. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over time. Additionally, its low toxicity and good safety margin make it a promising candidate for further preclinical and clinical development.

Clinical trials involving 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine are currently underway to assess its efficacy and safety in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits significant therapeutic effects. These findings have paved the way for more advanced clinical studies to explore its full potential as a novel therapeutic agent.

The future outlook for 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine is highly promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop new formulations that can improve its delivery and bioavailability. These advancements are expected to contribute significantly to the development of innovative treatments for a wide range of diseases.

In conclusion, 3-(4-fluorophenyl)methyl-7-(1-phenylethyl)sulfanyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 863458-12-2) represents a valuable addition to the arsenal of compounds being explored in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development as a potential therapeutic agent.